molecular formula C26H27NO B10766800 (6-ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone

(6-ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone

Cat. No.: B10766800
M. Wt: 369.5 g/mol
InChI Key: GNPOOHZSCSYKPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6-Ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone (CAS: 2237963-40-3) is a synthetic cannabinoid receptor agonist (SCRA) structurally characterized by a naphthalene ring substituted with an ethyl group at the 6-position and an indole moiety modified with a pentyl chain at the 1-position. Its molecular formula is C₂₆H₂₇NO, with a molecular weight of 369.5 g/mol . This compound is part of the JWH-210 family, distinguished by ethyl-substituted naphthoyl groups. It is primarily used in research and forensic applications due to its high affinity for cannabinoid receptors (CB1/CB2) and its role in studying the pharmacological effects of synthetic cannabinoids .

Properties

Molecular Formula

C26H27NO

Molecular Weight

369.5 g/mol

IUPAC Name

(6-ethylnaphthalen-1-yl)-(1-pentylindol-3-yl)methanone

InChI

InChI=1S/C26H27NO/c1-3-5-8-16-27-18-24(22-11-6-7-13-25(22)27)26(28)23-12-9-10-20-17-19(4-2)14-15-21(20)23/h6-7,9-15,17-18H,3-5,8,16H2,1-2H3

InChI Key

GNPOOHZSCSYKPJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=C3C=CC(=C4)CC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues within the Naphthoylindole Family

JWH-210 (CAS: 1651833-52-1)
  • Structure: (4-Ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone.
  • Key Difference : The ethyl group is located at the 4-position of the naphthalene ring instead of the 6-position.
  • Pharmacology : Exhibits high CB1 receptor affinity, similar to the 6-ethyl isomer, but positional isomerism may alter metabolic stability and detection profiles .
  • Legal Status : Controlled in multiple jurisdictions due to its psychoactive effects .
JWH-122 (CAS: 701857-75-6)
  • Structure: (4-Methylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone.
  • Key Difference : Substitution of the ethyl group with a methyl group at the 4-position of the naphthalene.
  • Impact : Reduced lipophilicity compared to ethyl derivatives, leading to moderate CB1 affinity and shorter duration of action .
  • Legal Status : Listed as a controlled substance under international regulations .

Analogues with Modified Aromatic Systems

RCS-4 (CAS: Not specified)
  • Structure: (4-Methoxyphenyl)(1-pentyl-1H-indol-3-yl)methanone.
  • Key Difference : Replaces the naphthalene ring with a methoxyphenyl group .
  • Pharmacology : Exhibits moderate CB1 affinity due to the smaller aromatic system and polar methoxy group, which reduces receptor binding efficiency compared to naphthoyl derivatives .
  • Regioisomers : Ortho- and meta-methoxy isomers (RCS-4 2-methoxy and 3-methoxy) show variable potency, highlighting the importance of substituent positioning .
  • Legal Status: Banned under global synthetic cannabinoid legislation .
AM-679 (CAS: Not specified)
  • Structure: (2-Iodophenyl)(1-pentyl-1H-indol-3-yl)methanone.
  • Key Difference : Incorporates a halogen (iodine) at the 2-position of the phenyl ring.
  • Pharmacology : High CB1 affinity due to the electron-withdrawing iodine atom, which enhances receptor interaction .
  • Legal Status : Controlled in the European Union .

Analogues with Indole Modifications

JWH-007-d9 (CAS: 155471-09-3)
  • Structure: (2-Methyl-1-pentyl-1H-indol-3-yl)(1-naphthyl)methanone.
  • Key Difference : A methyl group at the 2-position of the indole ring.
  • Impact : Steric hindrance from the methyl group reduces receptor binding, resulting in lower potency compared to unsubstituted indole derivatives .
UR-144 (CAS: 1598582-09-6)
  • Structure: (1-Pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone.
  • Key Difference : Replaces the naphthalene with a tetramethylcyclopropane group.
  • Pharmacology : Exhibits weaker CB1 activity but gained popularity due to its distinct metabolic pathway, complicating detection .

Comparative Analysis Table

Compound Name (CAS) Aryl Group Substituent Indole Substituent Molecular Weight (g/mol) Receptor Affinity (CB1) Legal Status
(6-Ethylnaphthalen-1-yl)... (2237963-40-3) 6-Ethyl-naphthalen-1-yl 1-Pentyl 369.5 High Controlled in multiple regions
JWH-210 (1651833-52-1) 4-Ethyl-naphthalen-1-yl 1-Pentyl 369.5 High Controlled
JWH-122 (701857-75-6) 4-Methyl-naphthalen-1-yl 1-Pentyl 355.5 Moderate-High Controlled
RCS-4 (N/A) 4-Methoxy-phenyl 1-Pentyl 321.4 Moderate Controlled
AM-679 (N/A) 2-Iodo-phenyl 1-Pentyl 431.3 High Controlled

Key Research Findings

Positional Isomerism : Ethyl substitution at the 6- vs. 4-position on naphthalene (e.g., JWH-210 isomers) significantly alters metabolic pathways and detection. The 6-ethyl derivative is less metabolically stable, producing distinct biomarkers .

Aromatic System Size : Naphthoyl derivatives (e.g., JWH-210) exhibit stronger CB1 affinity than phenyl-based SCRAs (e.g., RCS-4) due to enhanced van der Waals interactions .

Substituent Polarity : Polar groups (e.g., methoxy in RCS-4) reduce lipophilicity and receptor binding, while halogenated derivatives (e.g., AM-679) enhance binding via electronic effects .

Analytical Differentiation : High-resolution mass spectrometry (HRMS) and UV/Vis spectroscopy (λmax: 222, 247, 315 nm for the 6-ethyl isomer) are critical for distinguishing regioisomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.